Cas no 2229534-96-5 (2-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylacetaldehyde)

• Product Name: 2-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylacetaldehyde
• CAS No: 2229534-96-5
• MF: C₉H₈N₄O
• MW: 188.186020851135
• CID: 6111304
• PubChem ID: 165663152
• Update Time: 2025-05-20

2-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylacetaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylacetaldehyde
• 2229534-96-5
• 2-[6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl]acetaldehyde
• EN300-1775759

• Inchi： 1S/C9H8N4O/c14-4-3-8-1-2-9(11-5-8)13-7-10-6-12-13/h1-2,4-7H,3H2
• InChI Key： SNYGBBQSPRNZLP-UHFFFAOYSA-N
• SMILES： O=CCC1=CN=C(C=C1)N1C=NC=N1

Computed Properties

• Exact Mass: 188.06981089g/mol
• Monoisotopic Mass: 188.06981089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 60.7Ų

Additional information on 2-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylacetaldehyde

Professional Introduction to Compound with CAS No. 2229534-96-5 and Product Name: 2-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylacetaldehyde

The compound identified by the CAS number 2229534-96-5 and the product name 2-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylacetaldehyde represents a significant advancement in the field of chemical and pharmaceutical research. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates both pyridine and triazole moieties, which are well-documented for their role in modulating various biological pathways.

At the core of understanding this compound's significance lies its molecular structure. The presence of an acetaldehyde functional group at the 3-position of the pyridine ring, coupled with a 1H-1,2,4-triazol-1-yl substituent at the 2-6 position, creates a unique pharmacophore that interacts with biological targets in a specific manner. This structural configuration has been strategically designed to enhance binding affinity and selectivity, which are critical factors in drug development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with various biological targets with remarkable accuracy. Studies have indicated that the 2-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylacetaldehyde molecule exhibits promising interactions with enzymes and receptors involved in inflammatory pathways, making it a potential candidate for therapeutic intervention in conditions such as arthritis and inflammatory bowel disease.

In vitro studies have demonstrated that this compound exhibits notable inhibitory activity against certain kinases, which are key players in cell signaling pathways associated with cancer progression. The triazole moiety, in particular, has been shown to disrupt aberrant signaling cascades by binding to specific pockets on target proteins. This mechanism of action aligns with the growing interest in small-molecule inhibitors as tools for cancer therapy.

The synthesis of 2-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylacetaldehyde involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and palladium-mediated coupling techniques, have been employed to construct the complex heterocyclic framework efficiently. These synthetic strategies not only highlight the ingenuity of modern organic chemistry but also underscore the importance of robust synthetic routes in drug discovery.

From a pharmacokinetic perspective, the metabolic stability and solubility profile of this compound are critical factors that determine its potential as a drug candidate. Preliminary studies suggest that 2229534-96-5 exhibits favorable pharmacokinetic properties, including reasonable oral bioavailability and moderate metabolic clearance rates. These characteristics make it an attractive candidate for further development into a therapeutic agent.

The role of medicinal chemistry in optimizing the properties of this compound cannot be overstated. By leveraging structure-based drug design principles, researchers have been able to fine-tune the molecular structure to enhance its potency, selectivity, and pharmacokinetic behavior. This iterative process involves careful analysis of experimental data and computational predictions to guide modifications that improve overall drug-like properties.

Recent clinical trials have begun to explore the therapeutic potential of molecules similar to 2-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylacetaldehyde in treating neurological disorders. The ability of this compound to modulate neurotransmitter release and receptor activity has sparked interest among scientists investigating conditions such as Alzheimer's disease and Parkinson's disease. While further research is needed to fully elucidate its mechanisms of action, early results are promising.

The environmental impact of synthesizing and utilizing this compound is also a consideration in its development. Efforts have been made to employ green chemistry principles, such as solvent recovery systems and catalytic processes that minimize waste generation. These approaches not only reduce environmental footprint but also align with regulatory requirements for sustainable manufacturing practices.

In conclusion, the compound identified by CAS number 2229534-96-5 and named 2-6-(1H-1,2,4-triazol-1-ylylpyridin-3-ylacetaldehyde) represents a significant contribution to the chemical pharmaceutical landscape. Its unique structural features, combined with promising biological activities observed in preclinical studies, position it as a valuable candidate for further therapeutic development. As research continues to uncover new applications for this molecule and related compounds, its potential impact on human health remains substantial.